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Executive Summary & Critical Isomer Alert

5-Chloro-2-methylpyridine is a specialized heterocyclic building block used primarily in the
synthesis of pharmaceutical intermediates (e.g., kinase inhibitors) and advanced
agrochemicals.[1][2] Unlike its high-volume isomer (2-chloro-5-methylpyridine), this compound
is often sourced as a fine chemical rather than a bulk commodity.[1]

CRITICAL WARNING: The procurement of this molecule is prone to significant error due to
nomenclature similarities.

o Target Molecule: 5-Chloro-2-methylpyridine (CAS 72093-07-3)[1]

o Common Confusion: 2-Chloro-5-methylpyridine (CAS 18368-64-4) — This is a different
molecule used in Imidacloprid synthesis.[1]

Procurement Directive: Do not rely solely on chemical names in purchase orders. Always
validate using CAS number and structural SMILES (CC1=NC=C(CI)C=C1).[1][2]

Chemical Identity & Critical Quality Attributes
(CQASs)

To ensure downstream reaction success (typically Suzuki-Miyaura couplings or nucleophilic
substitutions), the material must meet specific purity thresholds regarding isomeric
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contaminants.[1][2]

Physicochemical Profile

Property Specification Relevance
CAS Number 72093-07-3 Primary identifier.[1][3]
. Stoichiometry calculations.[1]
Molecular Weight 127.57 g/mol 2]
Colorless to pale yellow Darkening indicates oxidation
Appearance o ) ] ]
liquid/solid or N-oxide formation.[1][2]
N ) Distillation purification
Boiling Point ~170-172°C (at 760 mmHQ)
parameter.[1][2]
- ) Compatible with standard
Solubility Soluble in DCM, MeOH, EtOAc

organic workups.[1][2]

Impurity Profile & Origins

Understanding the synthesis route of the supplier allows you to predict and test for specific
impurities.[1][2]

e Route A: Direct Chlorination of 2-Picoline[1]
o Risk:[1][2][3] Low regioselectivity.[1][2]

o Major Impurities: 3-chloro-2-methylpyridine, 4-chloro-2-methylpyridine, and polychlorinated
byproducts.[1]

o Detection: Requires high-resolution GC (Gas Chromatography).[1][2]

» Route B: Sandmeyer Reaction (from 5-amino-2-methylpyridine)[1]

o

Risk:[1][2][3] Residual diazonium species or hydrolysis products.[1][2]

o

Major Impurities: 5-hydroxy-2-methylpyridine (phenolic derivative).[1][2]

[¢]

Detection: HPLC or LC-MS.[1][2][4]
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Commercial Supplier Landscape

Suppliers are categorized by their utility in the drug development lifecycle, from discovery (mg
scale) to pilot (kg scale).[1][2]

Tier 1: Validated Catalog Suppliers (Discovery/Pre-
Clinical)

Best for: Reference standards, gram-scale synthesis, and analytical method development.[2]

» Sigma-Aldrich (Merck): High reliability, provides comprehensive CoA (Certificate of Analysis)
including NMR and GC purity.[1][2]

e TCI (Tokyo Chemical Industry): Excellent for heterocyclic standards; typically stocks high-
purity (>98%) inventory.[1][2]

e Thermo Fisher (Alfa Aesar): Strong logistics network for rapid delivery in North
America/Europe.[1][2]

Tier 2: Specialized Fine Chemical Aggregators (Scale-
Up)

Best for: 100g to 1kg batches.[1][2] These suppliers often source from vetted CMOs but
perform in-house QC.[1]

o Combi-Blocks: Known for competitive pricing on heterocycles and transparent stock levels.

[1][]

o Enamine: Excellent for building blocks; often holds stock in the US/EU despite Ukrainian
origins.[1][2]

o Ambeed: reliable source for intermediate scale; provides LC-MS data.[1][2]

Tier 3: Strategic Sourcing (BulkiIGMP)

Best for: >10kg batches.[1][2] Requires auditing.
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» Molecule-Specific CMOs: For multi-kilogram needs, sourcing directly from manufacturers in
India or China is common.[1][2] However, do not buy directly without a third-party audit or a
pre-shipment sample validation.[1][2]

o Recommendation: Use a sourcing partner (e.g., MolPort or eMolecules) to anonymize the
initial request and verify the supplier's history of delivering this specific isomer.[1][2]

Analytical Validation Protocol (Self-Validating)

Do not trust the supplier's CoA blindly.[1][2] The following protocol is designed to separate the
target molecule from its likely isomers.

Gas Chromatography (GC) Method for Isomeric Purity

This method is superior to HPLC for separating chloro-picoline isomers due to their volatility.[1]

[2]

e Column: DB-624 or equivalent (Intermediate polarity, cyanopropylphenyl dimethyl
polysiloxane).[1][2]

o Why: The polarity helps separate isomers based on dipole moments, not just boiling point.

[1](2]

Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).

Inlet: Split ratio 50:1 @ 250°C.

Detector: FID @ 280°C.

Temperature Program:

o Hold 60°C for 2 min.

o Ramp 10°C/min to 200°C.
o Hold 5 min.

o Acceptance Criteria: Main peak >98.0% area.[1][2] No single impurity >0.5%.[1][2]
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HPLC Method (For Non-Volatile Impurities)

Use this if the material is synthesized via the Sandmeyer route to detect phenolic impurities.[1]

[2]

Mobile Phase A: Water + 0.1% Formic Acid (or Phosphoric Acid for non-MS).[1][2]

Mobile Phase B: Acetonitrile.[1][2][4]

Gradient: 5% B to 95% B over 15 minutes.

Detection: UV @ 254 nm and 220 nm.[1][2]

Decision & Workflow Diagrams
Supplier Qualification Logic

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5um, 4.6 x 1200mm.[1][2]

This diagram illustrates the decision process for selecting a supplier based on synthesis scale

and risk tolerance.[1][2]

Tier 1: Sigma/TClI
(High Cost, Low Risk)

< 100g (R&D)
100g - 5kg (Pilot)
> 5kg (Production)

Tier 2: Combi-Blocks/Ambeed
(Mod. Cost, Mod. Risk)

Internal QC:
GC-FID + H-NMR

>

Determine Scale

Need 5-Chloro-2-methylpyridine

Tier 3: Custom CMO
(Low Cost, High Risk)

Click to download full resolution via product page

Caption: Supplier selection logic based on scale and risk. Note the mandatory QC step
regardless of source.

Isomer Verification Workflow

This diagram details the analytical logic to confirm the specific isomer (5-Cl vs. 2-Cl) and purity.
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Incoming Sample

(CAS 72093-07-3)

1H-NMR (CDCI3)

Analyze Coupling Constants

J values confirm \Mismatch

Coupling Matches Coupling Matches
2,5-Substituted Pyridine Isomer (e.g., 2-Cl-5-Me)

GC-FID Purity Check

5 (0)
Purity > 98% Reject / Repurify

Approve for Synthesis

Click to download full resolution via product page

Caption: Analytical workflow emphasizing NMR for structural confirmation and GC for purity
quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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